Cas no 2228694-28-6 (4-(2-methoxypyridin-4-yl)butan-1-amine)

• Product Name: 4-(2-methoxypyridin-4-yl)butan-1-amine
• CAS No: 2228694-28-6
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6415578
• PubChem ID: 165639355
• Update Time: 2025-10-22

4-(2-methoxypyridin-4-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxypyridin-4-yl)butan-1-amine
• EN300-1732728
• 2228694-28-6

• Inchi： 1S/C10H16N2O/c1-13-10-8-9(5-7-12-10)4-2-3-6-11/h5,7-8H,2-4,6,11H2,1H3
• InChI Key： GNJUCPOEIIVKAX-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CN=1)CCCCN

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 4-(2-methoxypyridin-4-yl)butan-1-amine

4-(2-Methoxypyridin-4-yl)butan-1-amine: A Comprehensive Overview

4-(2-Methoxypyridin-4-yl)butan-1-amine (CAS No. 2228694-28-6) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, characterized by its unique structure combining a pyridine ring with a butanamine chain, has garnered attention due to its potential as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The chemical structure of 4-(2-Methoxypyridin-4-yl)butan-1-amine consists of a pyridine ring substituted with a methoxy group at the 2-position and a butanamine chain attached at the 4-position. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its suitability for nucleophilic substitutions, amide bond formations, and other key reactions in organic synthesis.

One of the most promising applications of 4-(2-Methoxypyridin-4-yl)butan-1-amine lies in its use as an intermediate in medicinal chemistry. Recent advancements have demonstrated its ability to serve as a scaffold for constructing bioactive molecules targeting diverse therapeutic areas. For instance, studies published in 2023 have shown that derivatives of this compound exhibit potent inhibitory activity against several kinases implicated in cancer and inflammatory diseases. These findings underscore its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, 4-(2-Methoxypyridin-4-yl)butan-1-amine has also found utility in agrochemical research. Its ability to modulate plant growth regulators and pest control agents has been explored in recent agricultural studies. The compound's stability under varying environmental conditions makes it a viable option for developing eco-friendly pesticides and herbicides.

The synthesis of 4-(2-Methoxypyridin-4-yl)butan-1-amines has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and organocatalytic processes. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. Researchers have also investigated green chemistry approaches to synthesize this compound, aligning with global sustainability goals.

From a structural perspective, the pyridine ring in 4-(2-Methoxypyridin-4-yil)butan-amines plays a crucial role in determining its reactivity and biological activity. The methoxy group at the 2-position introduces electron-donating effects, enhancing the compound's ability to participate in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in drug design, where such interactions are often critical for binding affinity to target proteins.

Recent computational studies have provided deeper insights into the molecular dynamics of 4-(2-Methoxypyridin--yl)butan-amines, revealing its potential as a template for designing multi-target drugs. By leveraging advanced molecular modeling techniques, scientists have identified key residues on target proteins that interact with this compound, paving the way for rational drug design strategies.

In conclusion, 4-(2-Methoxypyridin--yl)butan-amines (CAS No. 2228694-) represents a valuable building block in modern organic synthesis. Its unique chemical properties, coupled with emerging research findings, position it as a key player in the development of innovative therapeutic agents and agrochemicals. As research continues to uncover new applications and optimization strategies, this compound is poised to make significant contributions to various industries.